Cas no 1028077-12-4 (N2-Boc-guanine-9-acetic acid)

• Product Name: N2-Boc-guanine-9-acetic acid
• CAS No: 1028077-12-4
• MF: C₁₂H₁₅N₅O₅
• MW: 309.278002023697
• MDL: MFCD24466541
• CID: 4559452
• PubChem ID: 135742625
• Update Time: 2025-08-05

N2-Boc-guanine-9-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-((tert-Butoxycarbonyl)amino)-6-oxo-1H-purin-9(6H)-yl)acetic acid
• 2-(tert-Butoxycarbonylamino)-6-oxo-1,6-dihydro-9H-purine-9-acetic acid
• 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxo-1H-purin-9-yl]acetic acid
• N2-Boc-guanine-9-acetic acid

• MDL： MFCD24466541
• Inchi： 1S/C12H15N5O5/c1-12(2,3)22-11(21)16-10-14-8-7(9(20)15-10)13-5-17(8)4-6(18)19/h5H,4H2,1-3H3,(H,18,19)(H2,14,15,16,20,21)
• InChI Key： CALJQZKJKDPZDN-UHFFFAOYSA-N
• SMILES： O(C(NC1NC(C2=C(N=1)N(C=N2)CC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 527
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones